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Compound of Interest

Compound Name: PHM-27 (human)

Cat. No.: B10787789 Get Quote

Introduction

Peptide Histidine Methioninamide-27 (PHM-27) is a 27-amino acid peptide hormone that

belongs to the vasoactive intestinal peptide (VIP)/secretin/glucagon family.[1][2] It is co-

synthesized with VIP from the same precursor protein.[1][2] PHM-27 exhibits a wide range of

biological activities, similar to those of VIP, including smooth muscle relaxation, stimulation of

intestinal water and electrolyte secretion, and the release of various hormones.[1] Given its

physiological importance, a sensitive and selective method for the quantification of PHM-27 in

biological matrices is crucial for pharmacokinetic studies and clinical research. This application

note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-

MS/MS) method for the determination of PHM-27 in human plasma.

Signaling Pathway of PHM-27
PHM-27 exerts its biological effects by interacting with G-protein coupled receptors of the

VIP/PACAP family, namely VPAC1, VPAC2, and PAC1. Upon binding to these receptors, PHM-

27 activates downstream signaling cascades, primarily through the adenylyl cyclase and

phospholipase C pathways. This leads to an increase in intracellular cyclic AMP (cAMP) and

the mobilization of intracellular calcium, respectively, which in turn modulates various cellular

responses. Additionally, studies have shown that PHM-27 can act as a potent agonist at the

human calcitonin receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b10787789?utm_src=pdf-body-img
https://www.benchchem.com/product/b10787789?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1424-8247/17/2/193
https://pmc.ncbi.nlm.nih.gov/articles/PMC9695356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9695356/
https://www.benchchem.com/product/b10787789#lc-ms-ms-methods-for-detecting-phm-27-in-biological-samples
https://www.benchchem.com/product/b10787789#lc-ms-ms-methods-for-detecting-phm-27-in-biological-samples
https://www.benchchem.com/product/b10787789#lc-ms-ms-methods-for-detecting-phm-27-in-biological-samples
https://www.benchchem.com/product/b10787789#lc-ms-ms-methods-for-detecting-phm-27-in-biological-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10787789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

